Cas no 1000574-72-0 (<br>3-[3-(Dimethylamino)propylamino]-7-fluoro-4-methyl-4H-1,2,4-benzothiadiazin -1,1-dioxide)

• Product Name: <br>3-[3-(Dimethylamino)propylamino]-7-fluoro-4-methyl-4H-1,2,4-benzothiadiazin -1,1-dioxide
• CAS No: 1000574-72-0
• MF: C₁₃H₁₉FN₄O₂S
• MW: 314.378964662552
• CID: 3157568
• PubChem ID: 135949940
• Update Time: 2025-04-21

<br>3-[3-(Dimethylamino)propylamino]-7-fluoro-4-methyl-4H-1,2,4-benzothiadiazin -1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• <br>3-[3-(Dimethylamino)propylamino]-7-fluoro-4-methyl-4H-1,2,4-benzothiadiazin -1,1-dioxide
• 3-((3-(Dimethylamino)propyl)amino)-7-fluoro-4-methyl-4H-benzo[e][1,2,4]thiadiazine1,1-dioxide
• MFCD09877829
• 3-[3-(Dimethylamino)propylamino]-7-fluoro-4-methyl-4H-1,2,4-benzothiadiazin-1,1-dioxide
• 1000574-72-0
• 3-((3-(Dimethylamino)propyl)amino)-7-fluoro-4-methyl-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide

• MDL： MFCD09877829
• Inchi： 1S/C13H19FN4O2S/c1-17(2)8-4-7-15-13-16-21(19,20)12-9-10(14)5-6-11(12)18(13)3/h5-6,9H,4,7-8H2,1-3H3,(H,15,16)
• InChI Key： ROEOVAABKAOJEI-UHFFFAOYSA-N
• SMILES： S1(C2C=C(C=CC=2N(C)/C(=N\CCCN(C)C)/N1)F)(=O)=O

Computed Properties

• Exact Mass: 314.12127520Da
• Monoisotopic Mass: 314.12127520Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 73.4Ų